N1-(2-(benzofuran-2-yl)-2-(dimethylamino)ethyl)-N2-(2-(trifluoromethyl)phenyl)oxalamide
Description
N1-(2-(benzofuran-2-yl)-2-(dimethylamino)ethyl)-N2-(2-(trifluoromethyl)phenyl)oxalamide is a useful research compound. Its molecular formula is C21H20F3N3O3 and its molecular weight is 419.404. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
Benzofuran derivatives have demonstrated potent antitumor properties. Research indicates that many benzofuran compounds exhibit activity against various cancer cell lines. For instance, a series of benzofuran-2-yl-(4,5-dihydro-3,5-substituted diphenylpyrazol-1-yl)methanone compounds synthesized via microwave-assisted methods showed promising anticancer effects against human ovarian cancer cells . Investigating the specific antitumor mechanisms of our compound could provide valuable insights for cancer therapy.
Antibacterial Properties
The compound’s structure suggests potential antibacterial activity. Specifically, (E)-1-(1-benzofuran-2-yl)-2-mesitylethanone-O-benzoyloxime exhibited effectiveness against both Staphylococcus aureus and Escherichia coli . Further studies could elucidate its mode of action and optimize its antibacterial potential.
Antiviral Applications
Given the compound’s structural features, it’s worth exploring its antiviral potential. For instance, a novel macrocyclic benzofuran compound was found to have anti-hepatitis C virus activity. Understanding its mechanism and evaluating its efficacy could lead to new therapeutic options for viral infections .
Synthetic Chemistry
Benzofuran compounds serve as building blocks in synthetic chemistry. Researchers have developed novel methods for constructing benzofuran rings, including free radical cyclization cascades and proton quantum tunneling. Investigating these synthetic routes could enhance our understanding of complex benzofuran synthesis .
properties
IUPAC Name |
N-[2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl]-N'-[2-(trifluoromethyl)phenyl]oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20F3N3O3/c1-27(2)16(18-11-13-7-3-6-10-17(13)30-18)12-25-19(28)20(29)26-15-9-5-4-8-14(15)21(22,23)24/h3-11,16H,12H2,1-2H3,(H,25,28)(H,26,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIQANHVXSLEHRH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNC(=O)C(=O)NC1=CC=CC=C1C(F)(F)F)C2=CC3=CC=CC=C3O2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20F3N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(2-(benzofuran-2-yl)-2-(dimethylamino)ethyl)-N2-(2-(trifluoromethyl)phenyl)oxalamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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